![molecular formula C13H20N2 B6274876 1-[(4-ethylphenyl)methyl]piperazine CAS No. 340759-26-4](/img/no-structure.png)
1-[(4-ethylphenyl)methyl]piperazine
Overview
Description
“1-[(4-ethylphenyl)methyl]piperazine” is a chemical compound that belongs to the class of piperazines. It is a white to off-white crystalline powder . It has a molecular formula of C13H20N2 and a molecular weight of 204.31 g/mol .
Synthesis Analysis
The synthesis of piperazine derivatives has been a subject of extensive research. The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group .Molecular Structure Analysis
The molecular structure of “this compound” consists of a piperazine ring with an ethylphenylmethyl group attached .Chemical Reactions Analysis
Piperazine compounds mediate their anthelmintic action by generally paralyzing parasites, allowing the host body to easily remove or expel the invading organism .Physical And Chemical Properties Analysis
“this compound” is a white to off-white crystalline powder . It has a molecular formula of C13H20N2 and a molecular weight of 204.31 g/mol . It has a predicted density of 0.998±0.06 g/cm3 and a predicted boiling point of 307.1±27.0 °C .Mechanism of Action
The exact mechanism of action of 1-[(4-ethylphenyl)methyl]piperazine is not yet fully understood. However, it is believed to act as an agonist at certain serotonin and dopamine receptors, as well as exerting an effect on the release and reuptake of neurotransmitters. It is also thought to act as an inhibitor of certain enzymes, such as monoamine oxidase, and to have an effect on the metabolism of certain hormones.
Biochemical and Physiological Effects
This compound has been studied for its effects on the biochemical and physiological processes of the body. It has been found to have an effect on the release and reuptake of serotonin and dopamine, as well as modulating the activity of certain enzymes. It has also been found to have an effect on the metabolism of certain hormones, such as cortisol and epinephrine. Additionally, it has been found to have an anti-inflammatory and anti-allergic effect, as well as to inhibit the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
1-[(4-ethylphenyl)methyl]piperazine has several advantages for use in laboratory experiments. It is relatively easy to synthesize, it is relatively stable, and it can be used in a variety of research applications. However, there are also some limitations to its use. It is not very soluble in water, and it is not very stable in the presence of light or heat.
Future Directions
There are several possible future directions for the use of 1-[(4-ethylphenyl)methyl]piperazine in scientific research. It could be used in the study of neurochemical, neuroendocrine, and neuropharmacological processes. It could also be used to study its anti-inflammatory and anti-allergic effects, as well as its ability to inhibit the growth of certain bacteria and fungi. Additionally, it could be used to study its effects on the metabolism of certain hormones, such as cortisol and epinephrine. Finally, it could be used to further explore its mechanism of action and its potential applications in medicine.
Synthesis Methods
1-[(4-ethylphenyl)methyl]piperazine is synthesized through a condensation reaction between piperazine and 4-ethylphenol. This reaction is performed in the presence of an acid catalyst, such as hydrochloric acid, and is typically heated to a temperature of around 80°C. The product of this reaction is a white crystalline solid that is soluble in water and organic solvents.
Scientific Research Applications
1-[(4-ethylphenyl)methyl]piperazine has been used in a variety of scientific research applications, including studies of its biochemical and physiological effects. It has been used in the study of neurochemical, neuroendocrine, and neuropharmacological processes. It has also been studied for its potential as an anti-inflammatory and anti-allergic agent, as well as its ability to inhibit the growth of certain bacteria and fungi.
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(4-ethylphenyl)methyl]piperazine involves the reaction of 4-ethylbenzyl chloride with piperazine in the presence of a base.", "Starting Materials": [ "4-ethylbenzyl chloride", "piperazine", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 4-ethylbenzyl chloride to a solution of piperazine in a suitable solvent (e.g. ethanol)", "Add a base (e.g. sodium hydroxide) to the reaction mixture to facilitate the reaction", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool and then extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the crude product", "Purify the crude product by recrystallization or column chromatography" ] } | |
| 340759-26-4 | |
Molecular Formula |
C13H20N2 |
Molecular Weight |
204.3 |
Purity |
95 |
Origin of Product |
United States |
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